3-chloro-4-methoxy-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-(1-oxo-1-pyrrolidin-1-ylpropan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H19ClN2O4S/c1-10(14(18)17-7-3-4-8-17)16-22(19,20)11-5-6-13(21-2)12(15)9-11/h5-6,9-10,16H,3-4,7-8H2,1-2H3
• InChI Key: LEUNNOGOKXFPNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1)NS(=O)(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C14H19ClN2O4S
• Molecular Weight: 346.8 g/mol
• Solubility: 47 [ug/mL] (The mean of the results at pH 7.4)

Description

3-chloro-4-methoxy-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is a chemical compound that is commonly used in scientific research. This compound is also known by its chemical name, CP-465,022. It was first synthesized in 2006 by Pfizer Global Research and Development.

Mechanism of Action

The mechanism of action of 3-chloro-4-methoxy-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide involves its ability to bind to the dopamine D1 receptor and block its activity. This leads to a decrease in the levels of cyclic AMP (cAMP) in the cells. The dopamine D1 receptor is involved in several physiological processes, including motor function, cognition, and reward.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to block the dopamine D1 receptor. This can lead to several effects, including a decrease in motor function, changes in cognition, and alterations in reward processing.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-methoxy-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in lab experiments is its selectivity for the dopamine D1 receptor. This allows researchers to study the effects of blocking this receptor without affecting other dopamine receptors. One limitation is that this compound may have off-target effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 3-chloro-4-methoxy-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide. One direction is to study the effects of this compound on other dopamine receptors, such as the dopamine D4 receptor. Another direction is to investigate the potential therapeutic uses of this compound, such as in the treatment of Parkinson's disease. Additionally, researchers could study the effects of this compound on other physiological processes, such as inflammation and immune function.

Synthesis Methods

The synthesis method for 3-chloro-4-methoxy-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide involves several steps. The first step is the reaction of 3-chloro-4-methoxybenzenesulfonyl chloride with N-methyl-2-pyrrolidone to form 3-chloro-4-methoxy-N-methylbenzenesulfonamide. This compound is then reacted with ethyl chloroformate to form 3-chloro-4-methoxy-N-[1-methyl-2-(ethylcarbamoyl)pyrrolidinyl]benzenesulfonamide. The final step involves the reaction of this compound with acetic anhydride to form this compound.

Scientific Research Applications

3-chloro-4-methoxy-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been used in several scientific research studies. One of the major applications of this compound is in the study of the dopamine D1 receptor. This compound has been shown to be a selective and potent antagonist of the dopamine D1 receptor. It has also been used in the study of the dopamine D4 receptor.